![molecular formula C19H12FN5O B2464033 3-{[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]methyl}benzonitrile CAS No. 1326834-35-8](/img/structure/B2464033.png)
3-{[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]methyl}benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “3-{[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]methyl}benzonitrile” is a heterocyclic compound with a molecular formula of C19H12FN5O . It belongs to the class of pyrazolines, which are known for their biological and pharmacological activities .
Molecular Structure Analysis
The molecular structure of this compound includes a pyrazolo[1,5-d][1,2,4]triazin ring attached to a 4-fluorophenyl group and a benzonitrile group . The average mass of the molecule is 345.330 Da .Scientific Research Applications
Synthesis and Chemical Reactivity
Synthesis and Structural Analysis Synthetic methodologies for producing pyrazolo[1,5-d][1,2,4]triazin-5-yl compounds and their derivatives have been extensively studied. For instance, Abdelhamid et al. (2007) detailed the synthesis of compounds incorporating the benzooxazole moiety from N-[3-amino-4-(benzoxazol-2-yl)pyrazol-5-yl]phenylamine. The synthesized compounds were comprehensively characterized, showcasing the intricate chemistry involved in the creation of these complex molecules (Abdelhamid, Baghos, & Halim, 2007).
Zedníková, Nálepa, & Gúcky (2001) contributed to this area by synthesizing new 3,5,7-trisubstituted pyrazolo[4,3-e]1,2,4-triazines and semicarbazones of 3-phenyl-5-substbenzoyl-6-oxo-1,6-dihydro1,2,4-triazines, further expanding the chemical scope of these compounds (Zedníková, Nálepa, & Gúcky, 2001).
Biological and Pharmacological Activities While some studies delve into the pharmacological potential of these compounds, it's notable that the research also focuses on the basic chemical properties and synthetic methods. For instance, Abdel‐Aziz, Hamdy, Fakhr, & Farag (2008) synthesized a variety of pyrazolo[1,5-a]pyrimidine, 1,2,4‐triazolo[1,5-a]pyrimidine, pyrido[2,3-d]pyrimidine, pyrazolo[5,1-c]‐1,2,4‐triazine and 1,2,4‐triazolo[5,1-c]‐1,2,4‐triazine derivatives, exploring their biological activity against bacterial and fungal species (Abdel‐Aziz, Hamdy, Fakhr, & Farag, 2008).
Attaby, Elghandour, Ali, & Ibrahem (2006) focused on the synthesis of pyrazolo[1,5-a]pyrimidine and pyrido[2′,3′:3,4]pyrazolo[5,1-c][1,2,4]triazine derivatives, assessing their antiviral activities. This study highlights the potential therapeutic applications of these compounds (Attaby, Elghandour, Ali, & Ibrahem, 2006).
properties
IUPAC Name |
3-[[2-(4-fluorophenyl)-4-oxo-1,2,3,3a-tetrahydropyrazolo[1,5-d][1,2,4]triazin-5-yl]methyl]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16FN5O/c20-16-6-4-15(5-7-16)17-9-18-19(26)24(22-12-25(18)23-17)11-14-3-1-2-13(8-14)10-21/h1-8,12,17-18,23H,9,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLDKDSWWTHOOGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(NN2C1C(=O)N(N=C2)CC3=CC(=CC=C3)C#N)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16FN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.